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Compound of Interest

Compound Name: 1-Chloro-2-fluorobenzene

Cat. No.: B165100

For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is paramount for ensuring laboratory safety and environmental protection.
This guide provides detailed, step-by-step procedures for the proper disposal of 1-chloro-2-
fluorobenzene, a halogenated organic compound. Adherence to these protocols is crucial for
mitigating risks to personnel and the environment.

Immediate Safety and Handling Precautions

Before beginning any disposal procedures, it is imperative to be familiar with the hazards
associated with 1-chloro-2-fluorobenzene. This compound is a flammable liquid and vapor
that can cause skin and eye irritation and is harmful if inhaled.[1][2] Always handle this
chemical in a well-ventilated area or under a chemical fume hood while wearing appropriate
personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and
a lab coat.[3][4]

In the event of a spill, absorb the material with an inert, non-combustible absorbent such as
sand or earth.[4][5] Collect the absorbed material and any contaminated soil into a designated,
sealable container for hazardous waste disposal.[5][6] Do not allow the chemical to enter
drains or waterways.[5][7]

Quantitative Data Summary

For quick reference, the following table summarizes key safety and physical property data for
1-chloro-2-fluorobenzene.
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Property Value

Chemical Formula CeHaCIF

Molecular Weight 130.55 g/mol [2]
Appearance Colorless liquid[1]

Boiling Point 137-138 °C

Melting Point -43t0 -42 °C

Flash Point 31 °C (87.8 °F) - closed cup
Density 1.244 g/mL at 25 °C

Vapor Pressure 8.19 mmHg[1][2]

o Flammable Liquid (Category 3), Skin Irritant
Hazard Classifications ]
(Category 2), Eye Irritant (Category 2)[2]

Step-by-Step Disposal Protocol

The disposal of 1-chloro-2-fluorobenzene must be managed as hazardous waste in strict
accordance with all applicable federal, state, and local regulations. The preferred method for
the disposal of chlorinated benzenes is high-temperature incineration in a licensed hazardous
waste incinerator.[5][8]

1. Waste ldentification and Segregation:
e 1-Chloro-2-fluorobenzene is a halogenated organic compound.[6][8][9]
|t must be collected in a dedicated, properly labeled hazardous waste container.[6][3]

e The container should be clearly marked as "Halogenated Organic Waste" and list 1-chloro-
2-fluorobenzene as a component.[8]

e Crucially, do not mix this waste with non-halogenated organic wastes, agueous wastes
(acids and bases), or other incompatible materials such as strong oxidizing agents.[3][8][10]
[11] Mixing can lead to dangerous reactions and complicates the disposal process.
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. Containerization:

Use a chemically compatible container, such as a polyethylene carboy, that can be securely
sealed.[3][10] The use of metal safety cans is not recommended as halogenated solvents
can produce acids that corrode metal.[3]

Ensure the container is in good condition, free from leaks or damage.

Keep the container tightly closed when not in use to prevent the release of flammable and
toxic vapors.[3][10]

Fill the container to no more than 90% of its capacity to allow for vapor expansion.[10]
. Storage:

Store the sealed waste container in a designated and secure satellite accumulation area,
such as a flammable storage cabinet or a storage cabinet under a fume hood.[3][6]

The storage area should be cool, dry, and well-ventilated, away from sources of ignition like
heat, sparks, or open flames.[3][12]

Ensure the hazardous waste label is clearly visible.[6]
. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.[6]

Provide the waste disposal service with a complete and accurate description of the waste,
including its chemical composition and any known hazards.

The disposal of halogenated organic wastes is typically achieved through high-temperature
incineration at a regulated hazardous waste facility.[5][8] Commercial incinerators for such
compounds generally operate at temperatures around 1600°F (approximately 870°C) to
ensure complete destruction.[13]

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 1-chloro-2-
fluorobenzene.
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Caption: Workflow for the safe disposal of 1-chloro-2-fluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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